Cas no 862809-31-2 (N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide structure

862809-31-2 structure

Product Name:N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

CAS No:862809-31-2

MF:C₂₁H₁₉N₃O₄

MW:377.393265008926

CID:6233735

PubChem ID:4120148

Update Time:2024-01-06

N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
- cid_4120148
- REGID_for_CID_4120148
- N-(5-tetralin-6-yl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxin-3-carboxamide
- SMR000018511
- 862809-31-2
- CHEMBL1422010
- HMS2254N11
- N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- MLS002152805
- F0608-0637
- N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
- N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxin-3-carboxamide
- BDBM77069
- MLS000101535
- AKOS024586721
- Inchi： 1S/C21H19N3O4/c25-19(18-12-26-16-7-3-4-8-17(16)27-18)22-21-24-23-20(28-21)15-10-9-13-5-1-2-6-14(13)11-15/h3-4,7-11,18H,1-2,5-6,12H2,(H,22,24,25)
- InChI Key： FQMGUWDZEVQFSX-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2OCC1C(NC1=NN=C(C2C=CC3=C(C=2)CCCC3)O1)=O

Computed Properties

Exact Mass: 377.13755610g/mol
Monoisotopic Mass: 377.13755610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 562
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 86.5Å²

N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>

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